Cas no 1925-77-5 (1,3,4-Thiadiazole, 2-ethoxy-5-methyl-)

The 1,3,4-Thiadiazole derivative, 2-ethoxy-5-methyl-, is a versatile organic compound with distinct chemical properties. It features a thiadiazole ring structure, offering a unique balance of electronic characteristics. This compound is valued for its excellent thermal stability, making it suitable for high-temperature applications. Its methyl and ethoxy groups provide additional functional groups for potential modifications and reactions. The 2-ethoxy-5-methyl-1,3,4-Thiadiazole is widely employed in the synthesis of fine chemicals, pharmaceutical intermediates, and agrochemicals.

1,3,4-Thiadiazole, 2-ethoxy-5-methyl- structure

1925-77-5 structure

Product Name:1,3,4-Thiadiazole, 2-ethoxy-5-methyl-

CAS No:1925-77-5

MF:C₅H₈N₂OS

MW:144.194819450378

CID:118212

PubChem ID:45123478

Update Time:2025-07-21

1,3,4-Thiadiazole, 2-ethoxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

- 1,3,4-Thiadiazole, 2-ethoxy-5-methyl-
- 1,3,4-Thiadiazole, 2-ethoxy-5-methyl-
- EN300-7611505
- 1925-77-5
- 2-Ethoxy-5-methyl-1,3,4-thiadiazole
- DTXSID501288145
- Inchi： 1S/C5H8N2OS/c1-3-8-5-7-6-4(2)9-5/h3H2,1-2H3
- InChI Key： KZMTXSMQAHOEHY-UHFFFAOYSA-N
- SMILES： S1C(C)=NN=C1OCC

Computed Properties

Exact Mass: 144.036
Monoisotopic Mass: 144.036
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 9
Rotatable Bond Count: 2
Complexity: 91
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 63.2A^2
XLogP3: 1.4

1,3,4-Thiadiazole, 2-ethoxy-5-methyl- Pricemore >>

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